Sodium gualenate
Sodium gualenate
Sodium gualenate (Guaiazulenesulfonate sodium) is a hydrophilic derivative of guaiazulene with excellent anti-inflammatory and wound-healing effects mainly used for the treatment of duodenal ulcer, gastric ulcer and gastritis.
Brand Name:
Vulcanchem
CAS No.:
6223-35-4
VCID:
VC0006710
InChI:
InChI=1S/C15H18O3S.Na/c1-9(2)12-6-5-10(3)15-13(8-12)11(4)7-14(15)19(16,17)18;/h5-9H,1-4H3,(H,16,17,18);
SMILES:
CC1=C2C(=CC(=C2C=C(C=C1)C(C)C)C)S(=O)(=O)[O-].[Na+]
Molecular Formula:
C15H18NaO3S
Molecular Weight:
301.4 g/mol
Sodium gualenate
CAS No.: 6223-35-4
Cat. No.: VC0006710
Molecular Formula: C15H18NaO3S
Molecular Weight: 301.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Sodium gualenate (Guaiazulenesulfonate sodium) is a hydrophilic derivative of guaiazulene with excellent anti-inflammatory and wound-healing effects mainly used for the treatment of duodenal ulcer, gastric ulcer and gastritis. |
|---|---|
| CAS No. | 6223-35-4 |
| Molecular Formula | C15H18NaO3S |
| Molecular Weight | 301.4 g/mol |
| IUPAC Name | sodium;3,8-dimethyl-5-propan-2-ylazulene-1-sulfonate |
| Standard InChI | InChI=1S/C15H18O3S.Na/c1-9(2)12-6-5-10(3)15-13(8-12)11(4)7-14(15)19(16,17)18;/h5-9H,1-4H3,(H,16,17,18); |
| Standard InChI Key | ALJAEUGLKAEWPT-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=C2C(=CC(=C2C=C(C=C1)C(C)C)C)S(=O)(=O)[O-].[Na+] |
| SMILES | CC1=C2C(=CC(=C2C=C(C=C1)C(C)C)C)S(=O)(=O)[O-].[Na+] |
| Canonical SMILES | CC1=C2C(=CC(=C2C=C(C=C1)C(C)C)C)S(=O)(=O)O.[Na] |
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